![molecular formula C17H20N2O3S B5852887 N~2~-(4-isopropylphenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B5852887.png)
N~2~-(4-isopropylphenyl)-N~2~-(phenylsulfonyl)glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~2~-(4-isopropylphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as Compound 1, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been found to exhibit promising activity against various types of cancer and has been studied extensively in vitro and in vivo.
Mechanism of Action
The mechanism of action of N~2~-(4-isopropylphenyl)-N~2~-(phenylsulfonyl)glycinamide 1 is not yet fully understood. However, it has been suggested that this compound may exert its anti-cancer effects by inducing apoptosis, inhibiting cell cycle progression, and suppressing angiogenesis.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound 1 has also been found to exhibit other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. Additionally, this compound 1 has been found to inhibit the activity of the enzyme monoamine oxidase B, which is involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N~2~-(4-isopropylphenyl)-N~2~-(phenylsulfonyl)glycinamide 1 in lab experiments is its potent anti-cancer activity. This compound has been found to exhibit activity against a variety of cancer cell lines, making it a promising candidate for further study. However, one limitation of using this compound 1 in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain assays.
Future Directions
There are several future directions for research on N~2~-(4-isopropylphenyl)-N~2~-(phenylsulfonyl)glycinamide 1. One potential area of study is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound 1 and to identify its molecular targets. Finally, future research may focus on the development of more potent analogs of this compound 1 with improved solubility and bioavailability.
Synthesis Methods
The synthesis of N~2~-(4-isopropylphenyl)-N~2~-(phenylsulfonyl)glycinamide 1 involves a multi-step process that begins with the reaction of 4-isopropylbenzylamine with 4-fluorobenzaldehyde to form an imine intermediate. This intermediate is then reduced to the corresponding amine, which is subsequently reacted with phenylsulfonyl chloride to form this compound 1.
Scientific Research Applications
N~2~-(4-isopropylphenyl)-N~2~-(phenylsulfonyl)glycinamide 1 has been the subject of numerous scientific studies due to its potential therapeutic applications. In vitro studies have shown that this compound exhibits potent anti-proliferative activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, in vivo studies have demonstrated that this compound 1 can inhibit tumor growth in mouse xenograft models.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-4-propan-2-ylanilino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-13(2)14-8-10-15(11-9-14)19(12-17(18)20)23(21,22)16-6-4-3-5-7-16/h3-11,13H,12H2,1-2H3,(H2,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMDMAUQYTCOIER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N(CC(=O)N)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.